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CAS No.: 352431-11-9

Cat. No.: $S992464

Chemical Structures and Properties

The core difference lies in their carbon chain length, which influences their physical properties and,

consequently, their behavior in NMR experiments.

Property Butyronitrile (CsH7N) Propionitrile (CsHsN)
Molecular Weight 69.11 g/mol [1] 55.08 g/mol [2]
Boiling Point 117.6 °C [3] 96 - 98 °C [2]
Density 0.794 g/mL [3] 0.772 g/mL [2]
Deuterated Analogue Butyronitrile-D7 Propionitrile-D5 [4]
Deuterated MW Information Missing 60.11 g/mol [4]

NMR Spectral Data Comparison

The proton NMR (*H NMR) chemical shifts for the two compounds are distinct due to their different

structures. The data below is for the non-deuterated forms in CDCls.
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Compound Assignment Chemical Shift (6, ppm) Multiplicity & Coupling

| Butyronitrile (400 MHz, CDClIs) [1] | Hy (CH2CN) | ~2.34 | Triplet / Complex Multiplet | | | Hg (Middle
CH2) | ~1.69 | Complex Multiplet | | | H; (CH3) | ~1.08 | Triplet | | Propionitrile (Theoretical) | Hy (CH2CN)
| ~2.34 (Estimated) | Triplet | | | Hg (CH3) | ~1.69 (Estimated) | Triplet |

NMR Performance and Experimental Considerations

The "performance" of a deuterated solvent in NMR is typically judged by its ability to provide a non-
interfering spectral window, minimize residual proton signals, and offer favorable sample preparation

properties.

e Spectral Simplicity: Propionitrile-D5, with one fewer methylene group, will have a simpler *tH NMR
spectrum than Butyronitrile-D7. This can be an advantage when analyzing solute signals that
appear in the aliphatic region [2] [3].

e Chemical Shift Range: Both nitriles have protons that resonate in the aliphatic region (0.8-2.4 ppm).
The longer chain of butyronitrile results in more distinct proton environments and a slightly broader
spread of chemical shifts [1].

e Application in Hyperpolarization: Research indicates that nitrile compounds can be hyperpolarized
using techniques like SABRE (Signal Amplification by Reversible Exchange), which dramatically
enhances NMR signals. Studies show that polarization efficiency can decrease with longer carbon
chains and more branched structures. For instance, a linear chain like butyronitrile showed more
effective polarization transfer to its protons than its branched isomer [5]. This could be a consideration
for advanced NMR applications.

Example Experimental Protocol (SABRE
Hyperpolarization)

The following workflow generalizes a method from research for hyperpolarizing nitrile compounds to

enhance their NMR signals [5]. This can be a key differentiator in performance for sensitive analyses.
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Protocol Details:

e Catalyst Activation: An Iridium-based catalyst (e.g., 3.12 umol) is first activated in a deuterated
solvent like Methanol-d4 (900 pL) [5].

e Parahydrogen Bubbling: Parahydrogen gas is bubbled through the solution for about 20 minutes to
interact with the catalyst [5].

e Substrate Addition: The nitrile compound (e.g., 5 pL of butyronitrile or propionitrile) is added to the
solution [5].
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e Polarization Transfer: The sample is shuttled into a magnetic field (often a low field around 70 G)
where polarization is transferred from parahydrogen to the nitrile's protons [5].

e NMR Measurement: The hyperpolarized sample is rapidly transferred to an NMR spectrometer for
measurement, observing significant signal enhancement (over 100-fold) [5].

Performance Summary

The choice between Butyronitrile-D7 and Propionitrile-D5 is not about one being universally "better" but

about which is more suitable for your specific experimental needs.

Recommended

Use Case Rationale

Solvent
Standard NMR of Apolar Propionitrile-D5 Less viscous, simpler spectrum, potentially
Solutes lower cost.

Studies Requiring Specific Butyronitrile-D7
Polarity

Advanced Hyperpolarization Butyronitrile-D7
(SABRE)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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